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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and textile professionals encountering gas fading
issues with textiles dyed with Disperse Blue 85.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments and storage
of dyed textiles.

Q: My polyester fabric dyed with Disperse Blue 85 has developed a reddish or purplish hue
after a period of storage. What is the cause of this color change?

A: This phenomenon is known as "gas fading" or "atmospheric fading." It is a chemical
degradation of the dye molecule caused by exposure to atmospheric pollutants, primarily
oxides of nitrogen (NOXx), such as nitrogen dioxide (NO2).[1][2] Disperse dyes, particularly blue
and violet shades based on azo and anthraquinone structures, are susceptible to this issue.[1]
[2][3] The NOx gases react with the amino groups present in the dye's chemical structure,
leading to a process called diazotization or nitrosation.[4][5] This reaction alters the dye's
molecular structure, which in turn changes its light-absorbing properties and results in a visible
color shift, often towards the red end of the spectrum.[2][6]

Q: What are the primary environmental factors that trigger or accelerate this gas fading?
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A: The primary culprits are airborne oxides of nitrogen (NOx) and ozone.[1][7] These pollutants
are common in urban and industrial environments, often originating from the combustion of gas
heaters and vehicle exhaust.[2][4][5] Several factors can influence the severity of fading:

High concentration of NOx: The higher the concentration of nitrogen oxides in the air, the
faster the fading will occur.[2]

High Humidity: Elevated humidity can sometimes accelerate the fading process, particularly
in the presence of ozone.[4][5][6]

Ozone: In addition to NOx, atmospheric ozone can cause a similar fading effect, which is
oxidative in nature.[6][7]

Q: My test samples are showing inconsistent fading. What variables could be at play?

A: Inconsistent fading can be attributed to several factors:

Uneven Pollutant Exposure: Samples stored in different locations may be exposed to varying
concentrations of NOx. Even within the same storage area, airflow patterns can create
micro-environments with higher pollutant levels.

Dye Penetration: The rate of fading can be influenced by the dye's position within the fiber.[6]
Dye molecules on the surface of the fiber are more exposed to atmospheric gases and will
fade more quickly than molecules that have penetrated deeper into the fiber core.[6]
Inconsistent dyeing processes can lead to variations in dye penetration and thus,
inconsistent fading.

Packaging Materials: Some packaging materials, like cardboard, can release polyphenols
that may interact with the dyeing or contribute to discoloration.[8]

Q: How can | experimentally improve the gas fade resistance of textiles dyed with Disperse
Blue 85?

A: You can implement several strategies to mitigate gas fading:

o Application of Gas Fade Inhibitors: These are chemical finishes designed to protect the dye
molecules. Polyalkylene imines are one type of inhibitor that can be applied to the textile via
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padding, spraying, or exhaustion methods to improve color fastness against atmospheric
oxides of nitrogen.[2] Resinous-type inhibitors are also available for polyester, nylon, and
other synthetic fabrics.[9]

» Optimization of the Dyeing Process: Modifying the dyeing protocol to ensure deep and
uniform penetration of the dye into the fiber core can offer some protection, as the polymer
itself can shield the dye molecules from atmospheric contact.[6] This often involves dyeing at
higher temperatures (around 130°C for polyester) to promote dye diffusion.[10]

e Dye Selection: While this guide focuses on Disperse Blue 85, consider evaluating
alternative disperse dyes known for better gas fade fastness in your specific application.
Dyes can be engineered to have greater resistance by modifying their chemical structure, for
instance, by reducing the basicity of the amino groups.[2][3]

Data Presentation

Table 1: Factors Influencing Gas Fading Severity
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Factor

Effect on Fading

Notes

NOx Concentration

Increases rate and severity

Primary cause of gas fading.
Common in industrial and
urban air.[2][4][5]

Ozone Concentration

Can cause significant fading

An oxidative fading
mechanism, distinct from but
often co-occurring with NOx
fading.[6][7]

Relative Humidity

Can accelerate fading

Particularly noted to increase
the fading effect of ozone on

some disperse dyes.[4][5][6]

Dye Penetration

Deeper penetration reduces

fading

Dye on the fiber surface is
more susceptible than dye in
the fiber core.[6]

Fiber Type

High

A known issue for disperse
dyes on hydrophobic fibers like
polyester, nylon, and cellulose
acetate.[1][2][11]

Table 2: Example Fastness Properties of Anthraquinone Disperse Dyes
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) Wash e .
Dye C.I. . Light Sublimation Rubbing
Fiber Type Fastness
Number Fastness o Fastness Fastness
(Staining)
Disperse
Polyester 5-6 4-5 4 4-5
Blue 56
Disperse
Polyester 6 4 4-5 4-5
Blue 87
Disperse Red
Polyester 5 4-5 3-4 4-5
92
Note: This
data is for
illustrative

purposes for
other
disperse
dyes.
Fastness
grades can
vary based
on dyeing
concentration
, Substrate,
and testing
method.[3]

Experimental Protocols

AATCC Test Method 23: Colorfastness to Burnt Gas Fumes (Summarized Protocol)

This test is designed to determine the resistance of colored textiles to atmospheric oxides of

nitrogen as derived from the combustion of gas.[6]

1. Principle: A specimen of the textile and a control fabric are exposed simultaneously to oxides

of nitrogen in a closed chamber until the control fabric shows a color change corresponding to

a standard of fading. The color change of the test specimen is then evaluated.[4][5]
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. Apparatus:

Exposure Chamber with a means for generating oxides of nitrogen (e.g., from a gas burner
or a cylinder of nitric oxide).

Standard of Fading (Control Ribbon): A standard dyed fabric known to be sensitive to gas
fading (e.g., dyed with 1% Disperse Blue 3).[6]

Gray Scale for Color Change for evaluation.

. Procedure:
Specimen Preparation: Cut a piece of the test fabric.
Exposure:

o Suspend the test specimen and a strip of the control ribbon in the exposure chamber.
Ensure they hang freely and are not in contact with each other or heated surfaces.

o Introduce the oxides of nitrogen into the chamber. The temperature should be maintained
below the specified limit (e.g., 60°C or 140°F).

o Monitor the control ribbon. The exposure constitutes one cycle when the control ribbon's
color has changed to match a previously established fading standard.

Evaluation:
o After one cycle, remove the specimens and allow them to condition.

o Compare the color of the exposed test specimen with an unexposed piece of the same
fabric.

o Rate the change in color using the Gray Scale for Color Change. A rating of 5 indicates no
change, while a rating of 1 indicates a severe change.

Reporting:
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o Report the numerical rating for each specimen and the number of cycles conducted. If no
color change is observed after one cycle, the test can be continued for a specified number

of cycles.[4][5]

Mandatory Visualization

Environment

Textile System

Disperse Blue 85
(on fiber surface)

Chemical Reaction
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Click to download full resolution via product page

Caption: The chemical mechanism of gas fading on textiles.
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Caption: A troubleshooting workflow for addressing gas fading.
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Frequently Asked Questions (FAQSs)

Q: What is gas fading? A: Gas fading is the discoloration or fading of dyes on textiles due to a
chemical reaction with pollutants in the atmosphere.[1][12] The most common pollutants
responsible are oxides of nitrogen (NOXx), but sulfur oxides and ozone can also cause fading.[1]
[4][5] This type of fading can occur even when the textile is not exposed to light.[1][12]

Q: Which types of dyes are most susceptible to gas fading? A: Disperse dyes are particularly
known for their susceptibility to gas fading, especially when used on hydrophobic fibers like
polyester, nylon, and cellulose acetate.[2][7] Within this class, blue, violet, and red shades
containing aminoanthraquinone or certain azo structures are often the most problematic.[1][2]

Q: Are there standard industry methods to test for gas fade resistance? A: Yes, the textile
industry uses standardized test methods to evaluate colorfastness to gas fading. A prominent
example is AATCC Test Method 23, "Colorfastness to Burnt Gas Fumes," which assesses
resistance to nitrogen oxides.[6] There are also specific tests for evaluating resistance to
ozone.[4][5] These tests provide a numerical rating (typically on a 1-5 scale) to quantify a dye's
performance.

Q: What are gas fade inhibitors and how do they work? A: Gas fade inhibitors are chemical
compounds applied to textiles to minimize color change from atmospheric pollutants.[9] They
function by preferentially reacting with the NOx or ozone, or by forming a protective barrier
around the dye molecules, thereby preventing the gases from degrading the dye. Examples
include various amines and resinous compounds that can be applied during the finishing stage
of textile production.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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